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Compound of Interest

Compound Name:
ethyl 2-amino-1H-indole-3-

carboxylate

Cat. No.: B016062 Get Quote

An In-depth Technical Guide to Ethyl 2-amino-
1H-indole-3-carboxylate
This technical guide provides a comprehensive overview of the physical and chemical

properties of ethyl 2-amino-1H-indole-3-carboxylate, tailored for researchers, scientists, and

professionals in drug development. The document summarizes key quantitative data, details

experimental protocols, and visualizes relevant chemical processes.

Chemical Identity and Structure
Ethyl 2-amino-1H-indole-3-carboxylate is a heterocyclic organic compound featuring an

indole scaffold, which is a common motif in various biologically active molecules and natural

products. Its structure consists of a bicyclic system with a fused benzene and pyrrole ring,

substituted with an amino group at the 2-position and an ethyl carboxylate group at the 3-

position.

Molecular Structure:

IUPAC Name: ethyl 2-amino-1H-indole-3-carboxylate[1]

CAS Number: 6433-72-3[1]

Molecular Formula: C₁₁H₁₂N₂O₂[1]
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InChI Key: KXEKODJGRSIGAU-UHFFFAOYSA-N[1]

Canonical SMILES: CCOC(=O)C1=C(NC2=CC=CC=C21)N[1]

Physical Properties
The physical characteristics of ethyl 2-amino-1H-indole-3-carboxylate are summarized in the

table below. These properties are crucial for its handling, storage, and application in various

experimental settings.

Property Value Source

Molecular Weight 204.22 g/mol [1]

Exact Mass 204.089877630 Da [1]

Melting Point 153-154 °C [2]

Boiling Point (Predicted) 400.1 ± 25.0 °C at 760 mmHg [2]

Density (Predicted) 1.3 ± 0.1 g/cm³ [2]

Flash Point (Predicted) 195.8 ± 23.2 °C [2]

Refractive Index (Predicted) 1.669 [2]

Appearance Brown oil (crude) [3]

Chemical and Computed Properties
The chemical and computed properties provide insights into the molecule's behavior in

chemical reactions and biological systems.
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Property Value Source

XLogP3 2.5 [1]

Polar Surface Area (PSA) 68.1 Å² [1][2]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 3 PubChem

Spectral Data
Spectral data is essential for the identification and characterization of the compound.

Spectrum Type Data

¹H NMR

The ¹H NMR spectrum shows characteristic

peaks for the aromatic protons of the indole ring,

the NH and NH₂ protons, and the ethyl ester

group.[3]

¹³C NMR

The ¹³C NMR spectrum reveals signals for the

carbon atoms of the indole core and the ethyl

carboxylate group.[3]

Mass Spectrometry (MS)
UPLC-MS analysis can be used to confirm the

molecular weight and purity of the compound.[3]

Experimental Protocols
Synthesis of Ethyl 2-amino-1H-indole-3-carboxylate

A common method for the synthesis of ethyl 2-amino-1H-indole-3-carboxylate involves a

copper-catalyzed reaction.[3]

Reactants: N-(2-Bromophenyl)-2,2,2-trifluoroacetamide and a suitable ethyl cyanoacetate

derivative.[3]
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Catalyst: Copper catalyst.[3]

Solvent: DMSO.[3]

Procedure: The reaction is typically carried out in a microwave vial. The reactants and

solvent are combined and heated.[3]

Work-up and Purification: After the reaction is complete, the mixture is poured into water and

extracted with a suitable organic solvent like dichloromethane. The organic phase is then

concentrated, and the crude product can be purified using automated flash column

chromatography on a silica gel cartridge.[3]

Start: Reactants
(N-(2-Bromophenyl)-2,2,2-trifluoroacetamide,

ethyl cyanoacetate derivative)

Copper-Catalyzed Reaction
in DMSO

Microwave heating Aqueous Work-up
& Extraction (DCM)

Purification
(Flash Column Chromatography)

Product:
Ethyl 2-amino-1H-indole-3-carboxylate

Click to download full resolution via product page

General synthesis workflow for ethyl 2-amino-1H-indole-3-carboxylate.

Reaction with Sodium Hydride

This protocol describes the reaction of ethyl 2-amino-1H-indole-3-carboxylate with a strong

base, sodium hydride, which can be used for N-alkylation or other modifications.[3]

Reactants: Ethyl 2-amino-1H-indole-3-carboxylate, sodium hydride.[3]

Solvent: Anhydrous DMF.[3]

Procedure: A solution of ethyl 2-amino-1H-indole-3-carboxylate in anhydrous DMF is

added dropwise to a suspension of sodium hydride in anhydrous DMF, often at 0 °C. The

reaction is stirred for a specified period at 0 °C and then at room temperature.[3]

Analysis and Work-up: The reaction progress is monitored by UPLC-MS. Upon completion,

the reaction mixture is poured into a saturated aqueous solution of ammonium chloride and

extracted with dichloromethane. The combined organic layers are concentrated to yield the

crude product.[3]
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Start: Ethyl 2-amino-1H-indole-3-carboxylate
& Sodium Hydride in DMF Reaction at 0°C to RT Monitoring by UPLC-MS Quenching with aq. NH₄ClIf complete Extraction with DCM Crude Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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